3-(2-Iodophenoxy)propanoic acid

• CAS: 103440-61-5

Core Science & Biosynthesis

A Technical Guide to Investigating 3-(2-Iodophenoxy)propanoic Acid as a Selective Thyroid Hormone Receptor Beta (TRβ) Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

The landscape of metabolic disease therapeutics is actively seeking molecules with high target specificity to maximize efficacy while minimizing off-target effects. Propanoic acid derivatives, particularly those with a phenoxy scaffold, have emerged as a promising chemical class. This guide focuses on 3-(2-Iodophenoxy)propanoic acid, a compound whose structural motifs suggest a potent and selective interaction with the Thyroid Hormone Receptor Beta (TRβ). We will dissect the scientific rationale for targeting TRβ, delineate the potential therapeutic applications in metabolic and inflammatory diseases, and provide detailed, field-proven methodologies for validating this compound's mechanism of action and therapeutic potential. This document serves as a strategic and practical resource for research teams engaged in the discovery and preclinical development of novel metabolic modulators.

The Scientific Imperative: Why Target the Thyroid Hormone Receptor Beta (TRβ)?

Thyroid hormones are critical regulators of metabolism, cardiovascular function, and development.[1] Their actions are mediated by two primary receptor isoforms, TRα and TRβ, which are products of different genes and exhibit distinct tissue distribution patterns.[2][3]

• TRα (Alpha): Predominantly expressed in the heart, bone, and central nervous system. Its activation is associated with increased heart rate (tachycardia) and other undesirable cardiovascular effects.[1][2]

• TRβ (Beta): Primarily located in the liver, kidney, and brain.[2] Crucially, hepatic TRβ activation is responsible for many of the beneficial metabolic effects of thyroid hormone, including the regulation of lipid and glucose metabolism.[1][4]

The therapeutic challenge has always been to harness the metabolic benefits of thyroid hormone action without inducing the deleterious cardiac side effects. This defines the core rationale for developing TRβ-selective agonists. A compound that selectively activates TRβ can theoretically lower cholesterol, reduce liver fat, and improve insulin sensitivity with a significantly reduced risk of tachycardia.[5][6] 3-(2-Iodophenoxy)propanoic acid belongs to a class of thyromimetic compounds designed to achieve this precise goal. Its analogs, such as KB-141 and GC-1, have demonstrated the validity of this approach in preclinical and clinical studies.[5][7][8]

The Molecular Mechanism of TRβ Activation

TRβ functions as a ligand-dependent transcription factor.[3] Upon binding an agonist like 3-(2-Iodophenoxy)propanoic acid, the receptor undergoes a conformational change. This change facilitates the dissociation of corepressor proteins and the recruitment of coactivator proteins. The receptor-coactivator complex then binds to specific DNA sequences known as Thyroid Hormone Response Elements (TREs) in the promoter regions of target genes, initiating their transcription.[2] In the liver, this cascade upregulates genes involved in cholesterol metabolism and fatty acid oxidation, leading to the desired therapeutic outcomes.[2][9]

Figure 2: A logical workflow for the preclinical validation of a novel TRβ agonist.

Protocol: Radioligand Binding Assay for TRα/TRβ Selectivity

Principle: This competitive binding assay quantifies the affinity of a test compound (3-(2-Iodophenoxy)propanoic acid) for the TRα and TRβ receptors by measuring its ability to displace a radiolabeled ligand (e.g., [¹²⁵I]T₃). The resulting IC₅₀ values are used to determine both potency and selectivity.

Methodology:

• Receptor Preparation: Utilize commercially available purified human TRα1 and TRβ1 ligand-binding domains (LBDs).

• Reaction Setup: In a 96-well plate, combine:

  • TRα or TRβ LBDs.

  • A fixed, low concentration of [¹²⁵I]T₃ (radiolabeled triiodothyronine).

  • A serial dilution of the test compound (e.g., from 1 nM to 100 µM).

  • Assay buffer (e.g., phosphate-buffered saline with 0.1% BSA).

• Incubation: Incubate the plates for 2-4 hours at 4°C to allow the binding reaction to reach equilibrium.

• Separation: Separate bound from unbound radioligand using a filter-based method (e.g., vacuum filtration through a GF/C filter plate). The receptors and any bound radioligand will be trapped on the filter.

• Quantification: Wash the filters to remove non-specific binding. Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of [¹²⁵I]T₃ displacement against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value for each receptor isoform.

• Selectivity Calculation: The selectivity ratio is calculated as IC₅₀ (TRα) / IC₅₀ (TRβ). A higher ratio indicates greater selectivity for TRβ.

Rationale: This experiment is the foundational step for confirming direct interaction with the intended target. The selectivity ratio is a critical parameter for predicting a favorable therapeutic window and a lower risk of cardiac side effects.

Comparative Data for Thyromimetic Analogs

Compound	Target	IC₅₀ (nM)	Selectivity (TRα/TRβ)	Reference
KB-141	hTRα1	23.9	\multirow{2}{}{~14-fold}	\multirow{2}{}{}[10]
hTRβ1	3.3
GC-1	hTRα1	~10x lower affinity than T₃	\multirow{2}{}{~10-fold}	\multirow{2}{}{}[4][8]
hTRβ1	Same affinity as T₃

Note: Data for 3-(2-Iodophenoxy)propanoic acid would be generated via the protocol above.

Protocol: TRβ-Luciferase Reporter Gene Assay

Principle: This cell-based assay measures the functional ability of a compound to act as an agonist and activate gene transcription via the TRβ receptor. Cells are engineered to express the TRβ receptor and a luciferase reporter gene under the control of a TRE. Agonist binding leads to luciferase expression, which is quantified by measuring light output.

Methodology:

• Cell Culture: Use a suitable mammalian cell line (e.g., HEK293T or HepG2) that is co-transfected with two plasmids:

  • An expression vector for full-length human TRβ.

  • A reporter plasmid containing multiple copies of a TRE upstream of the firefly luciferase gene.

• Compound Treatment: Plate the transfected cells in a 96-well plate. After 24 hours, replace the medium with a medium containing serial dilutions of 3-(2-Iodophenoxy)propanoic acid. Include a vehicle control (e.g., DMSO) and a positive control (e.g., T₃).

• Incubation: Incubate the cells for 18-24 hours to allow for receptor activation, transcription, and translation of the luciferase enzyme.

• Lysis and Reagent Addition: Lyse the cells and add a luciferase substrate solution (e.g., luciferin).

• Luminescence Measurement: Measure the light output from each well using a luminometer.

• Data Analysis: Normalize the luciferase signal to a measure of cell viability if necessary. Plot the luminescence signal against the log concentration of the compound. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (half-maximal effective concentration) and the maximum efficacy (Eₘₐₓ).

Rationale: While the binding assay confirms physical interaction, this reporter assay confirms functional agonism. It demonstrates that the compound not only binds to TRβ but also initiates the downstream transcriptional events characteristic of a true agonist. Comparing the EC₅₀ and Eₘₐₓ to the natural ligand T₃ provides a benchmark for the compound's potency and efficacy.

Conclusion and Future Directions

3-(2-Iodophenoxy)propanoic acid represents a promising scaffold for the development of a new generation of metabolic modulators. Its structural similarity to known TRβ-selective agonists provides a strong scientific basis for its investigation. The primary therapeutic target is unequivocally the Thyroid Hormone Receptor Beta. By leveraging this selectivity, the compound has the potential to address critical unmet needs in the treatment of NASH, hypercholesterolemia, and other metabolic syndromes, while circumventing the cardiovascular liabilities of previous thyromimetics.

The immediate next steps involve a rigorous execution of the validation framework outlined in this guide. Positive outcomes from in vitro binding and functional assays would provide the necessary evidence to advance the compound into robust preclinical animal models of metabolic disease. Subsequent research should focus on pharmacokinetic profiling, ADME (absorption, distribution, metabolism, and excretion) studies, and toxicology assessments to build a comprehensive preclinical data package suitable for IND (Investigational New Drug) submission.

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The Ascendant Role of Iodine in Modern Drug Discovery: A Technical Guide for the Research Scientist

Foreword: Beyond a Simple Halogen

To the dedicated researcher in drug discovery, the elemental toolkit we draw from is both vast and, in some ways, intimately familiar. Yet, within this landscape, certain elements offer a unique and often underappreciated versatility. Iodine, a halogen frequently relegated to the roles of a synthetic intermediate or a diagnostic aid, is now emerging as a key player in the design and development of novel therapeutics. Its distinct physicochemical properties, when strategically incorporated into a molecular scaffold, can profoundly influence a compound's pharmacokinetic and pharmacodynamic profile.

This guide is intended not as a mere academic overview, but as a practical, in-depth resource for the medicinal chemist, pharmacologist, and drug development professional. We will dissect the nuanced contributions of organoiodine compounds to modern pharmacology, moving beyond textbook descriptions to provide field-proven insights and actionable protocols. Our exploration will be grounded in the principles of scientific integrity, offering a candid perspective on both the remarkable opportunities and the inherent challenges of harnessing iodine's potential. From the intricacies of halogen bonding to the strategic application of radioiodine in diagnostics, we will illuminate the path for researchers seeking to leverage this powerful element in their quest for the next generation of medicines.

Section 1: The Unique Physicochemical Landscape of Iodine in Drug Design

The incorporation of an iodine atom into a drug candidate is a decision driven by a unique set of properties that distinguish it from other halogens. Understanding these characteristics is fundamental to leveraging its potential.

The Carbon-Iodine Bond: A Double-Edged Sword

The carbon-iodine (C-I) bond is the longest and weakest among the carbon-halogen bonds.[1] This seemingly disadvantageous quality is, in fact, a key aspect of its utility.

• Lability and Reactivity: The relative weakness of the C-I bond makes organoiodine compounds excellent intermediates in organic synthesis, readily participating in cross-coupling reactions to build molecular complexity.[2] However, this same lability can be a metabolic liability, leading to in vivo deiodination.[2] This can result in loss of activity and potential off-target effects or toxicity.[3] Careful consideration of the electronic and steric environment surrounding the C-I bond is therefore crucial to modulate its stability.

• Leaving Group Ability: Iodine's status as an excellent leaving group is a cornerstone of its utility in synthetic chemistry, facilitating a wide array of transformations.[1]

Bond	Bond Dissociation Energy (kcal/mol) in CH3-X
C-F	115
C-Cl	83.7
C-Br	72.1
C-I	57.6

A comparative table of carbon-halogen bond dissociation energies, highlighting the relative weakness of the C-I bond.[1]

Halogen Bonding: A Directional Force in Molecular Recognition

A paradigm shift in our understanding of halogens has been the recognition of "halogen bonding." This non-covalent interaction arises from an anisotropic distribution of electron density around the iodine atom, creating a region of positive electrostatic potential known as a "σ-hole" along the axis of the C-I bond.[4] This electrophilic region can interact favorably with Lewis bases such as oxygen, nitrogen, and sulfur atoms in biological targets.[4]

• Strength and Directionality: Halogen bonds are highly directional and their strength increases with the polarizability of the halogen (I > Br > Cl > F).[4] This makes iodine a particularly potent halogen bond donor, capable of forming interactions that can significantly contribute to ligand-protein binding affinity and specificity.[5]

• Application in Drug Design: The strategic placement of an iodine atom to form a halogen bond with a key residue in a protein's active site has become a powerful tool in lead optimization. This can lead to substantial gains in potency and can even be exploited to overcome drug resistance.[5]

Figure 1: A diagram illustrating a halogen bond between an iodinated ligand and a carbonyl oxygen on a protein backbone.

Section 2: Organoiodine Compounds in the Pharmacopoeia and Pipeline

The unique properties of iodine have been successfully translated into a range of approved drugs and promising clinical candidates across various therapeutic areas.

Endocrine System: The Thyroid Hormones

The most prominent examples of endogenous organoiodine compounds are the thyroid hormones, thyroxine (T4) and triiodothyronine (T3).[2] These molecules are critical for regulating metabolism, growth, and development.[6] Their biosynthesis, occurring in the thyroid gland, is a complex enzymatic cascade involving the iodination of tyrosine residues on the protein thyroglobulin.[7] Synthetic versions of these hormones, such as levothyroxine (T4), are mainstays in the treatment of hypothyroidism.

Figure 2: A simplified workflow of thyroid hormone synthesis.

Anti-arrhythmics: The Case of Amiodarone

Amiodarone is a potent antiarrhythmic drug containing two iodine atoms, which constitute a significant portion of its molecular weight. Its primary mechanism of action involves blocking potassium channels, thereby prolonging the cardiac action potential.[8][9] It also exhibits effects on sodium and calcium channels and has anti-adrenergic properties.[9] The presence of iodine is thought to contribute to its high lipophilicity and extensive tissue distribution.[10] However, the iodine content is also implicated in some of its significant side effects, most notably thyroid dysfunction.[11]

Pharmacokinetic Profile of Amiodarone: [10][12]

Parameter	Value
Bioavailability	22-86% (highly variable)
Protein Binding	>96%
Metabolism	Extensively hepatic (via CYP3A4 and CYP2C8)
Half-life	26-107 days (elimination)
Excretion	Primarily biliary

Antivirals: Idoxuridine

Idoxuridine, a synthetic thymidine analog, was one of the first antiviral drugs to be developed.[1] Its mechanism of action involves its incorporation into viral DNA during replication, leading to a non-functional DNA and inhibition of viral proliferation.[13][14] While its systemic use is limited by toxicity, it has been used topically for the treatment of herpes simplex keratitis.[1] The iodine atom replaces the methyl group of thymidine, and this substitution is critical for its antiviral activity.

Diagnostic Agents: A Window into the Body

The high atomic number of iodine makes it an excellent absorber of X-rays. This property is exploited in iodinated contrast media, which are used to enhance the visibility of blood vessels and organs in radiographic imaging.[2][15] These agents are typically derivatives of 2,4,6-triiodobenzoic acid, with various side chains that modulate their solubility and reduce their toxicity.[16] Examples include iohexol and ioversol.[2][17]

Radioisotopes of iodine, such as ¹²³I, ¹²⁴I, and ¹³¹I, are used to label a wide variety of molecules for diagnostic imaging with single-photon emission computed tomography (SPECT) and positron emission tomography (PET).[15][18] These radiolabeled tracers allow for the non-invasive visualization and quantification of biological processes at the molecular level. For example, radioiodinated peptides and antibodies are being developed for tumor imaging in oncology.[6][8]

Section 3: The Synthetic Toolkit: Incorporating Iodine into Drug Scaffolds

The ability to strategically introduce iodine into a molecule is a critical skill for the medicinal chemist. A variety of reliable methods are available, each with its own advantages and substrate scope.

Electrophilic Iodination of Arenes

This is one of the most common methods for introducing iodine onto an aromatic ring. It involves the reaction of an electron-rich arene with an electrophilic iodine source.

Step-by-Step Protocol for Electrophilic Iodination using N-Iodosuccinimide (NIS): [1]

• Dissolve the Substrate: In a round-bottom flask, dissolve the aromatic substrate (1.0 mmol) in a suitable solvent such as acetonitrile or dichloromethane (10 mL).

• Add the Iodinating Reagent: Add N-Iodosuccinimide (NIS) (1.1 mmol, 1.1 equivalents) to the solution.

• Catalyst (if necessary): For less reactive substrates, a catalytic amount of a Lewis acid (e.g., trifluoroacetic acid, 0.1 mmol) can be added.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

The Sandmeyer Reaction

The Sandmeyer reaction provides a means to introduce iodine onto an aromatic ring starting from an aniline derivative. The aniline is first converted to a diazonium salt, which is then displaced by iodide.

Step-by-Step Protocol for the Sandmeyer Iodination: [19][20]

• Diazotization: In a flask cooled in an ice bath (0-5 °C), dissolve the aniline (1.0 mmol) in an aqueous solution of a strong acid (e.g., 3 mL of 2M HCl). Slowly add a solution of sodium nitrite (1.1 mmol) in water (1 mL) dropwise, keeping the temperature below 5 °C. Stir for 15-30 minutes.

• Iodide Displacement: In a separate flask, dissolve potassium iodide (1.5 mmol) in water (2 mL). Slowly add the cold diazonium salt solution to the potassium iodide solution.

• Reaction Progression: A vigorous evolution of nitrogen gas will be observed. Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification: Extract the product with an organic solvent, wash the organic layer with saturated sodium thiosulfate solution to remove any excess iodine, followed by brine. Dry the organic layer and concentrate. Purify by column chromatography or distillation.

Figure 3: The two-step process of the Sandmeyer iodination reaction.

Copper-Catalyzed Iodination

Copper-catalyzed methods, such as the Ullmann condensation, can be used to form C-I bonds, particularly in cases where other methods are not suitable. These reactions typically involve the coupling of an aryl halide with an iodide source in the presence of a copper catalyst.

Step-by-Step Protocol for Copper-Catalyzed Iodination of an Aryl Bromide: [7][21]

• Reaction Setup: To an oven-dried reaction vessel, add copper(I) iodide (CuI) (0.05 mmol, 5 mol%), the aryl bromide (1.0 mmol), sodium iodide (2.0 mmol), and a ligand such as N,N'-dimethylethylenediamine (0.1 mmol, 10 mol%).

• Solvent Addition: Add a dry, degassed solvent such as dioxane (5 mL) under an inert atmosphere (e.g., argon or nitrogen).

• Heating and Monitoring: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with an organic solvent. Concentrate the filtrate and purify the residue by column chromatography.

Section 4: Navigating the Challenges: Metabolism and Toxicology

While the inclusion of iodine can bestow significant advantages upon a drug candidate, it also presents a unique set of challenges that must be carefully managed.

Metabolic Deiodination

The in vivo cleavage of the C-I bond, or deiodination, is a primary metabolic pathway for many organoiodine compounds.[2] This can be mediated by various enzymes, including deiodinases, which are naturally involved in thyroid hormone metabolism. Deiodination can lead to:

• Loss of Potency: If the iodine atom is essential for binding to the target, its removal will result in a loss of biological activity.

• Altered Pharmacokinetics: The resulting metabolite will have different physicochemical properties, affecting its distribution, metabolism, and excretion.

• Formation of Reactive Metabolites: In some cases, deiodination can lead to the formation of reactive species that may cause toxicity.

Strategies to mitigate deiodination include the introduction of steric hindrance around the C-I bond or the modification of the electronic properties of the aromatic ring.

Toxicological Considerations

The toxicity of organoiodine compounds can arise from several sources:

• Iodine-Related Effects: Excessive release of free iodide from metabolic deiodination can interfere with thyroid function, leading to either hypothyroidism or hyperthyroidism.

• Parent Compound Toxicity: The intact organoiodine compound may have its own intrinsic toxicity, unrelated to the iodine atom.

• Metabolite Toxicity: As mentioned, metabolites formed through deiodination or other pathways may be toxic.

A thorough toxicological evaluation is essential for any organoiodine drug candidate, with particular attention paid to thyroid function and potential off-target effects.[20]

Section 5: The Future Landscape: Innovations and Opportunities

The field of organoiodine chemistry in drug discovery is continually evolving, with new methodologies and applications emerging.

Hypervalent Iodine Reagents in Synthesis

Hypervalent iodine compounds, in which the iodine atom is in a higher oxidation state (typically +3 or +5), have become powerful and environmentally benign reagents in organic synthesis.[13] They can mediate a wide range of transformations, including oxidations, fluorinations, and the formation of carbon-carbon and carbon-heteroatom bonds, often under mild conditions. The development of catalytic systems using hypervalent iodine reagents is an active area of research, promising more sustainable and efficient synthetic routes to complex molecules.[10]

Bioisosteric Replacement

The concept of bioisosterism, where one functional group is replaced by another with similar physicochemical properties to improve a molecule's biological activity, is a cornerstone of medicinal chemistry. Iodine's size and ability to form halogen bonds make it an interesting, albeit less common, bioisostere for other groups. For instance, in certain contexts, an iodo-substituent can mimic the properties of a larger alkyl or aryl group.[9]

Targeted Drug Delivery and Theranostics

The use of radioiodine is expanding beyond diagnostics into the realm of "theranostics," where a single agent can be used for both diagnosis and therapy. By labeling a tumor-targeting molecule with a suitable radioisotope of iodine, it is possible to first visualize the tumor and then, by switching to a different isotope, deliver a therapeutic dose of radiation directly to the cancerous cells. This personalized medicine approach holds great promise for the future of oncology.

Conclusion: A Call for Strategic Exploration

Iodine's journey in the pharmaceutical sciences is a testament to the ongoing evolution of our understanding of the subtle yet profound influence of individual atoms on molecular function. No longer confined to the periphery of drug design, organoiodine compounds now represent a vibrant and expanding frontier in medicinal chemistry. The strategic incorporation of iodine, guided by a deep appreciation of its unique properties, offers a powerful means to enhance potency, modulate pharmacokinetics, and create novel diagnostic and therapeutic agents.

The challenges associated with metabolic stability and potential toxicity are not insignificant, but they are surmountable with careful design and rigorous evaluation. As our synthetic methodologies become more sophisticated and our understanding of the biological roles of halogen bonding deepens, the opportunities for innovation in this space will only continue to grow. It is our hope that this guide will serve as a valuable resource and a catalyst for further exploration, empowering researchers to confidently and creatively harness the power of iodine in their pursuit of new medicines that can improve and save lives.

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• 1. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Synthesis and Investigation of a Radioiodinated F3 Peptide Analog as a SPECT Tumor Imaging Radioligand - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-Catalyzed Halogen Exchange in Aryl Halides: An Aromatic Finkelstein Reaction [organic-chemistry.org]
• 7. Synthesis and Investigation of a Radioiodinated F3 Peptide Analog as a SPECT Tumor Imaging Radioligand | PLOS One [journals.plos.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]
• 12. WO1998034905A1 - Process for the preparation of iodinated contrast agents and intermediates therefor - Google Patents [patents.google.com]
• 13. arkat-usa.org [arkat-usa.org]
• 14. Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. byjus.com [byjus.com]
• 17. web.mnstate.edu [web.mnstate.edu]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Peptide-based positron emission tomography probes: current strategies for synthesis and radiolabelling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. eimj.org [eimj.org]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

using 3-(2-Iodophenoxy)propanoic acid in proteomics research

Application Note: High-Throughput Structural Proteomics & Phasing using 3-(2-Iodophenoxy)propanoic Acid (IPPA)

Executive Summary

This guide details the application of 3-(2-Iodophenoxy)propanoic acid (IPPA) in structural proteomics and fragment-based drug discovery (FBDD). While traditional proteomics (Mass Spectrometry) focuses on identification, Structural Proteomics aims to map the 3D coordinates of protein-ligand interactions. IPPA serves a dual function as a "Heavy Fragment" :

• Ligand Scout: The propanoic acid tail and phenoxy core mimic common biological metabolites, allowing it to bind specific hydrophilic/hydrophobic pockets.

• Phasing Agent: The ortho-iodine atom provides a strong anomalous scattering signal, facilitating de novo structure solution via Single Anomalous Dispersion (SAD) without the need for selenomethionine substitution.

Scientific Background & Mechanism

The "Phase Problem" in Proteomics

In X-ray crystallography, detectors measure the intensity of diffracted waves but lose their phase information.[1] Without phases, the electron density map cannot be reconstructed.

• Traditional Solution: Heavy atom soaking (Hg, Pt) or Selenomethionine (SeMet) incorporation.

• The IPPA Advantage: IPPA is less toxic than heavy metals and, unlike simple halide ions (I⁻, Br⁻), it binds with specific directionality. This allows researchers to simultaneously solve the phase problem and identify potential drug-binding sites (fragment screening).

Chemical Logic of IPPA

• Propanoic Acid Tail: Mimics Asp/Glu side chains or C-terminal carboxylates; engages in hydrogen bonding networks.

• Phenoxy Scaffold: Provides hydrophobic contacts and π-stacking opportunities (e.g., with Phe, Tyr, Trp).

• Ortho-Iodine: The heavy atom (

  ) generates a significant anomalous signal at standard X-ray wavelengths (e.g., Cu K or synchrotrons), enabling the location of the ligand within the protein density.

Experimental Workflow Visualization

The following diagram illustrates the critical path from crystal harvesting to structure solution using IPPA.

Caption: Workflow for utilizing IPPA as a dual-purpose phasing and binding probe in structural proteomics.

Detailed Protocol: IPPA Soaking & Data Collection

Prerequisites:

• High-quality native protein crystals (diffracting to < 2.5 Å preferred).

• IPPA Powder (High Purity >98%).

• DMSO (Dimethyl sulfoxide), anhydrous.

Step 1: Stock Solution Preparation

IPPA is hydrophobic. Proper solubilization is critical to prevent micro-crystals from damaging the protein lattice.

Component	Concentration	Volume	Notes
IPPA Powder	--	--	Weigh ~10 mg
DMSO	100%	To 500 mM	Vortex until clear. Slight warming (30°C) permissible.
Aliquot	--	10 µL	Store at -20°C. Avoid repeated freeze-thaw.

Step 2: The "Quick Soak" Procedure

Rationale: Long soaks can crack crystals due to lattice changes or DMSO toxicity. A short, high-concentration soak ("shock soak") drives the ligand into the crystal while minimizing damage.

• Prepare Soaking Drop: Mix the IPPA stock with the Crystal Mother Liquor (the solution the crystal grew in) to a final concentration of 10 mM to 50 mM .

  • Note: Ensure final DMSO concentration stays below 10% (v/v) to maintain crystal integrity.

• Transfer: Loop a native crystal and transfer it into the IPPA Soaking Drop.

• Incubation: Incubate for 60 seconds to 5 minutes . Monitor the crystal visually; if cracking occurs, reduce concentration or time.

• Cryo-Protection: Transfer the crystal briefly (seconds) to a Cryo-Protectant solution (Mother Liquor + IPPA + 20% Glycerol/PEG) if the mother liquor is not already cryo-safe.

• Flash Cool: Plunge immediately into liquid nitrogen.

Step 3: Data Collection Strategy (SAD)

To maximize the Iodine signal, you must collect data where the anomalous signal is strong.

• Energy: If using a Synchrotron, tune to 6.0 - 8.0 keV (1.5 - 2.0 Å wavelength) to maximize

  (anomalous scattering factor) for Iodine.

• Home Source (Cu K

  ): Standard copper sources (1.54 Å) generate a significant anomalous signal for Iodine ( ), making IPPA excellent for in-house screening.

• Redundancy: Collect highly redundant data (360° or 720° scan) to accurately measure the small anomalous differences (

  ).

Data Analysis & Phasing

Once diffraction data is integrated (e.g., using XDS or DIALS), follow this logic path:

• Anomalous Difference Map: Calculate an anomalous difference Fourier map.

  • Success Indicator: Strong peaks (>5

    ) in the anomalous map indicate Iodine positions.

• Substructure Solution: Use software like SHELXD or AutoSol (Phenix) to locate the Iodine atoms.

• Phasing: The software uses the Iodine positions to calculate initial phases for the protein.

• Model Building: The resulting electron density map should reveal the protein backbone.

• Ligand Validation: Inspect the

  difference map. If IPPA is bound specifically, you will see density matching the shape of the phenoxy-propanoic acid tail extending from the Iodine peak.

Troubleshooting Table:

Observation	Diagnosis	Remedial Action
Crystal Cracks/Dissolves	DMSO toxicity or IPPA precipitation.	Reduce IPPA to 5 mM; reduce soak time to <30s.
No Anomalous Signal	Ligand did not bind or disordered.	Increase soak time; try co-crystallization (add IPPA to drop during setup).
Iodine Found, No Phasing	Low data redundancy or radiation damage.	Collect 720° of data; use a helical scan to minimize dose per spot.

Applications in Drug Development

Fragment-Based Drug Discovery (FBDD)

IPPA is not just a tool; it is a chemical start point .

• Case A: If IPPA binds to the ATP-binding pocket of a kinase, the propanoic acid likely mimics the phosphate-binding region.

• Optimization: The "Iodine" handle can be replaced synthetically with other functional groups (e.g., -CF3, -Cl, or an extended aryl group) to improve affinity, using the crystal structure as a guide.

Proteolysis Targeting Chimeras (PROTACs)

The propanoic acid moiety of IPPA is easily convertible to an NHS-ester for conjugation.

• If IPPA binds a target protein surface (E3 ligase or Target of Interest), it can be used as a "warhead" to design PROTAC linkers, leveraging the phenoxy-alkyl chain as a spacer.

References

• Dauter, Z., Dauter, M., & Rajashankar, K.R. (2000). Novel approach to phasing proteins: derivatization by short cryo-soaking with halides. Acta Crystallographica Section D. Link

• Jahnke, W., & Erlanson, D.A. (2006). Fragment-based drug discovery: lessons and outlook. Nature Reviews Drug Discovery. Link

• Evans, G., & Bricogne, G. (2002). Triiodide derivatization and phasing of a protein–DNA complex. Acta Crystallographica Section D. Link

• Hampton Research. (n.d.). Halides for Phasing - User Guide.Link

• Beck, T., et al. (2008). Phasing with anomalous signal from iodine.[2] Acta Crystallographica Section F. Link

Disclaimer: This protocol involves the use of chemical reagents and X-ray radiation.[1][3][4] Consult your institution's safety guidelines (MSDS/SDS) before handling 3-(2-Iodophenoxy)propanoic acid.

Sources

• 1. quora.com [quora.com]
• 2. people.mbi.ucla.edu [people.mbi.ucla.edu]
• 3. hamptonresearch.com [hamptonresearch.com]
• 4. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(2-Iodophenoxy)propanoic Acid

Welcome to the technical support center for the synthesis of 3-(2-iodophenoxy)propanoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to synthesize this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the common challenges and optimize your reaction yield. Our approach is grounded in the principles of the Williamson ether synthesis, the primary route for this transformation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-(2-iodophenoxy)propanoic acid?

The most prevalent and straightforward method for synthesizing 3-(2-iodophenoxy)propanoic acid is through a Williamson ether synthesis.[1][2][3] This reaction involves the deprotonation of 2-iodophenol to form a phenoxide, which then acts as a nucleophile to attack an electrophilic three-carbon synthon, typically a 3-halopropanoic acid or its ester derivative. The reaction proceeds via an SN2 mechanism.[1][3]

The overall synthetic strategy can be depicted as a two-step process if starting from a 3-halopropanoate ester, which involves a final hydrolysis step.

Q2: Why is my reaction yield of 3-(2-iodophenoxy)propanoic acid consistently low?

Low yields in this synthesis can be attributed to several factors. Here are the most common culprits and initial steps for diagnosis:

• Incomplete Deprotonation of 2-Iodophenol: The acidity of phenols allows for the use of moderately strong bases.[4] However, if the base is too weak or used in insufficient amounts, a significant portion of the 2-iodophenol will remain unreacted.

• Poor Nucleophilicity of the Phenoxide: The choice of solvent can dramatically impact the nucleophilicity of the resulting phenoxide. Protic solvents can solvate the phenoxide ion, reducing its reactivity.

• Side Reactions: The primary competing reactions are elimination of the alkylating agent and C-alkylation of the phenol ring.[3]

• Suboptimal Reaction Conditions: Reaction temperature and duration are critical. Insufficient heat or time may lead to an incomplete reaction, while excessive heat can promote side reactions. Typical Williamson ether syntheses are conducted at temperatures ranging from 50-100°C for 1-8 hours.[1][3]

Q3: Can I use 3-bromopropanoic acid directly, or should I use its ester?

While using 3-bromopropanoic acid directly is feasible, it can lead to complications. The carboxylic acid moiety can be deprotonated by the base, creating a competing nucleophile and potentially leading to unwanted side products or polymerization.

A more common and often higher-yielding approach is to use an ester of 3-bromopropanoic acid, such as ethyl 3-bromopropanoate.[5] This protects the carboxylic acid functionality during the etherification. The desired 3-(2-iodophenoxy)propanoic acid is then obtained by a subsequent hydrolysis of the resulting ester.[6][7]

Troubleshooting Guide

Problem 1: Low or No Product Formation

Possible Cause 1: Ineffective Deprotonation of 2-Iodophenol

• Explanation: The Williamson ether synthesis is initiated by the formation of a phenoxide. If the base is not strong enough to deprotonate the 2-iodophenol (pKa ≈ 8.5), the reaction will not proceed.

• Troubleshooting Steps:

  • Evaluate Your Base: For phenols, bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective and easy to handle.[8] If you are using a weaker base, consider switching to a stronger one like potassium hydroxide (KOH) or sodium hydroxide (NaOH).[1][9] For particularly stubborn reactions, a very strong base like sodium hydride (NaH) can be used, though this increases the risk of side reactions.[10]

  • Ensure Anhydrous Conditions (if using NaH): Sodium hydride reacts violently with water. Ensure your solvent and glassware are scrupulously dry if you opt for this base.

  • Check Stoichiometry: Use at least one equivalent of the base. It is common to use a slight excess (1.1 to 1.5 equivalents) to ensure complete deprotonation.

Possible Cause 2: Inactive Alkylating Agent

• Explanation: The 3-halopropanoate ester may have degraded over time.

• Troubleshooting Steps:

  • Verify Reagent Quality: If possible, check the purity of your ethyl 3-bromopropanoate by NMR or GC-MS.

  • Consider a More Reactive Halide: If using ethyl 3-chloropropanoate, switching to the more reactive ethyl 3-bromopropanoate or even ethyl 3-iodopropanoate can increase the reaction rate.

Problem 2: Presence of Significant Amounts of Unreacted 2-Iodophenol

Possible Cause: Suboptimal Reaction Conditions

• Explanation: The reaction may not have reached completion due to insufficient time or temperature.

• Troubleshooting Steps:

  • Increase Reaction Temperature: Gradually increase the reaction temperature in 10°C increments. A typical range for this synthesis is 60-100°C.[1][3] Monitor the reaction by Thin Layer Chromatography (TLC) to track the consumption of starting material.

  • Extend Reaction Time: If increasing the temperature does not improve the yield or leads to decomposition, try running the reaction for a longer period (e.g., 12-24 hours).

  • Solvent Choice: Polar aprotic solvents like acetonitrile or N,N-dimethylformamide (DMF) are generally preferred as they effectively solvate the cation of the base while leaving the phenoxide nucleophile highly reactive.[1][3] If you are using a less polar solvent, switching to one of these may accelerate the reaction.

Problem 3: Formation of a Major Impurity with a Similar Polarity to the Product

Possible Cause: C-Alkylation vs. O-Alkylation

• Explanation: The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the aromatic ring (at the ortho and para positions).[3] This results in the formation of C-alkylated isomers, which can be difficult to separate from the desired O-alkylated product.

• Troubleshooting Steps:

  • Solvent and Counter-ion Effects: The choice of solvent and the counter-ion of the base can influence the ratio of O- to C-alkylation. Less polar, non-coordinating solvents can sometimes favor O-alkylation. Using a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can also promote O-alkylation.

  • Purification Strategy: Careful column chromatography is often required to separate these isomers. Experiment with different solvent systems for your chromatography; for instance, using toluene in your eluent can sometimes improve the separation of aromatic compounds.[11]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-(2-Iodophenoxy)propanoate

This protocol is a generalized procedure based on standard Williamson ether synthesis conditions.

Materials:

• 2-Iodophenol

• Ethyl 3-bromopropanoate

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Standard glassware for reflux with an inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere, add 2-iodophenol (1.0 eq) and anhydrous acetonitrile (10-15 mL per gram of 2-iodophenol).

• Add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 15 minutes.

• Add ethyl 3-bromopropanoate (1.2 eq) dropwise to the mixture.

• Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for 6-8 hours.

• Monitor the reaction progress by TLC until the 2-iodophenol is consumed.

• Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Wash the salts with a small amount of acetonitrile.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Hydrolysis of Ethyl 3-(2-Iodophenoxy)propanoate

Materials:

• Crude or purified ethyl 3-(2-iodophenoxy)propanoate

• Sodium hydroxide (NaOH)

• Methanol (MeOH) or Ethanol (EtOH)

• Water

• Hydrochloric acid (HCl), concentrated

• Ethyl acetate for extraction

Procedure:

• Dissolve the ethyl 3-(2-iodophenoxy)propanoate (1.0 eq) in a mixture of methanol or ethanol and water (e.g., a 2:1 ratio).

• Add a solution of sodium hydroxide (2.0-3.0 eq) in water.

• Heat the mixture to 50-60°C and stir for 1-3 hours, monitoring the disappearance of the starting ester by TLC.[12]

• Cool the reaction mixture to room temperature and remove the alcohol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 by the slow addition of concentrated hydrochloric acid. A precipitate should form.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-(2-iodophenoxy)propanoic acid.

• The product can be further purified by recrystallization.

Data Summary

Parameter	Recommended Condition	Rationale
Base	K₂CO₃ or Cs₂CO₃	Sufficiently strong for phenols, easy to handle.[8]
Alkylating Agent	Ethyl 3-bromopropanoate	More reactive than the chloro-analog; ester protects the carboxylic acid.[5]
Solvent	Acetonitrile or DMF	Polar aprotic solvents enhance nucleophilicity of the phenoxide.[1][3]
Temperature	80-100°C	Balances reaction rate and minimizes side reactions.[1][3]
Hydrolysis	NaOH in aq. Alcohol	Standard conditions for saponification of esters.[6][7]
Purification	Column Chromatography, Recrystallization	Effective for removing unreacted starting materials and side products.[11]

Visualizations

Experimental Workflow

Caption: Workflow for the two-step synthesis of 3-(2-Iodophenoxy)propanoic acid.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low yield in the synthesis.

References

• Method for preparing 3-(2-oxocyclopentyl)-propionic acid and 3-(2-oxocyclopentyl)-propionic ester.

• Williamson Ether Synthesis reaction. BYJU'S. [Link]

• The Williamson Ether Synthesis. University of Colorado Boulder.

• Williamson Ether Synthesis. Edubirdie. [Link]

• Industrialized synthesis method of 3-(2-bromophenyl)propionic acid.

• Williamson ether synthesis – Knowledge and References. Taylor & Francis Online. [Link]

• Experiment 06 Williamson Ether Synthesis. University of Missouri–St. Louis.

• Tyrosinase Cross-Linked PEG Hydrogels with DAT and DATT as Artificial Substrates: Design, Structure, and Functions. ACS Publications. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• 3-(2-Formylphenoxy)propanoic acid. ResearchGate. [Link]

• Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. National Center for Biotechnology Information. [Link]

• (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH). Organic Syntheses. [Link]

• Ethyl 3-bromopropanoate mediated tandem Knoevenagel–aldol annulation: a new strategy for the synthesis of indolizines. Royal Society of Chemistry. [Link]

• hydrolysis of esters. Chemguide. [Link]

• Separation, purification and identification of the components of a mixture. Royal Society of Chemistry. [Link]

• 3-(2-Fluorophenoxy)propanoic acid. ResearchGate. [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. ResearchGate. [Link]

• CIE 9701/11/M/J/12 Q 22 - Carboxylic Acids. YouTube. [Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation). Pharmaffiliates. [Link]

• An efficient tandem synthesis of alkyl aryl ethers... Organic Chemistry Research. [Link]

• 11.9: Hydrolysis of Esters. Chemistry LibreTexts. [Link]

• Finding Optimal Reaction Conditions. ChemistryViews. [Link]

• 3-(2-Aminocarbonylphenyl)propanoic acid analogs as potent and selective EP3 receptor antagonists. part 2: optimization of the side chains to improve in vitro and in vivo potencies. National Center for Biotechnology Information. [Link]

• Chapter 3: Synthetic Methods for Alkyl Aryl Ethers. De Gruyter. [Link]

• Enzymatic Resolution of Ethyl 3-Hydroxy-3-Phenylpropanoate and Analogs using Hydrolases. ResearchGate. [Link]

• Crystalline form of (s)-2 ethoxy-3- 4-(2- 4-methanesulfonyloxyphenyl ethoxy) phenyl] propanoic acid.

• Finding Optimal Reaction Conditions. ChemistryViews. [Link]

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• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 5. Ethyl 3-bromopropanoate mediated tandem Knoevenagel–aldol annulation: a new strategy for the synthesis of indolizines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. chemguide.co.uk [chemguide.co.uk]
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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 3-(2-Iodophenoxy)propanoic Acid in Solution

From the desk of the Senior Application Scientist

Welcome to the technical support center for 3-(2-Iodophenoxy)propanoic acid. As researchers and drug development professionals, we understand that the stability and integrity of your compounds in solution are paramount to achieving reproducible and reliable experimental outcomes. This guide is designed to provide you with in-depth, field-proven insights into the stability challenges associated with 3-(2-Iodophenoxy)propanoic acid, offering both direct troubleshooting for issues you may encounter and foundational knowledge to prevent them. Our approach is rooted in explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Part 1: Troubleshooting Guide

This section addresses specific, observable issues you might encounter during your experiments in a direct question-and-answer format.

Issue 1: My solution of 3-(2-Iodophenoxy)propanoic acid is turning yellow or brown over time. What is happening and how can I prevent it?

Answer:

The discoloration of your solution is a classic indicator of chemical degradation, primarily involving two interconnected pathways: deiodination and oxidation .[1][2]

• Causality: The bond between the aromatic ring and the iodine atom (C-I bond) is the most labile part of the molecule. It is susceptible to cleavage, particularly when exposed to light (photolysis) or certain redox conditions.[3][4] This cleavage can release iodine species, which can contribute to a yellow or brown color.[1] Concurrently, the phenoxy group can be susceptible to oxidation, a process often accelerated by the presence of dissolved oxygen and light.[3][5]

Recommended Actions to Mitigate Discoloration:

• Protect from Light: The C-I bond is known to be photolabile.[4] Always store your stock solutions and experimental samples in amber-colored vials or wrap your containers in aluminum foil to block light exposure.[1][3]

• Use an Inert Atmosphere: Dissolved oxygen in your solvent can promote oxidative degradation.[3] To prevent this, degas your solvent before use by sparging with an inert gas like argon or nitrogen. For long-term storage, preparing and sealing the solution under an inert atmosphere is highly recommended.[1]

• Ensure Solvent Purity: Use high-purity, analytical-grade solvents. Trace metal impurities or peroxides (often found in older ethers like THF or dioxane) can catalyze degradation reactions.

• Control Temperature: Chemical degradation rates are accelerated by higher temperatures.[3][6] Store stock solutions at recommended low temperatures (e.g., 2-8 °C or -20 °C, see table below) and allow them to equilibrate to room temperature only before use.

Issue 2: My biological or chemical assay is yielding inconsistent results or a progressive loss of compound potency. Could this be a stability issue?

Answer:

Yes, this is a strong indication that the effective concentration of your active compound is decreasing due to degradation.[1] The degradation products themselves might also interfere with your assay, leading to unexpected results.

• Causality: As 3-(2-Iodophenoxy)propanoic acid degrades, its concentration decreases, leading to a weaker-than-expected effect. The primary degradation products, such as 3-phenoxypropanoic acid (the deiodinated version), will likely have different biological or chemical activities, failing to produce the desired outcome.

Recommended Actions for Ensuring Consistent Potency:

• Prepare Solutions Fresh: The most reliable practice is to prepare the solution fresh from solid material before each experiment.[1] If this is not feasible, prepare smaller, validated batches for short-term use.

• Control the pH: The stability of the compound, particularly the carboxylic acid group, can be highly pH-dependent.[3][7] The protonation state of the carboxylic acid influences its reactivity and solubility. It is crucial to buffer your solution to a pH where the compound is most stable. A preliminary pH stability screen is often necessary to identify this optimal range.

• Implement a Self-Validating Protocol: Before committing to a large-scale experiment, verify the integrity of your solution. Use a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to confirm the purity and concentration of the parent compound.[1] A peak corresponding to the parent compound with >95% purity is a good indicator of a viable solution.

Issue 3: I'm observing precipitation of the compound from my aqueous buffer. How can I improve its solubility?

Answer:

This issue is directly related to the carboxylic acid functional group and its pH-dependent solubility.

• Causality: 3-(2-Iodophenoxy)propanoic acid is a weak acid. Its solubility in aqueous media is governed by the Henderson-Hasselbalch equation.[8]

  • At a low pH (below its pKa), the carboxylic acid group is protonated (-COOH), making the molecule less polar and thus less soluble in water.

  • At a high pH (above its pKa), the group is deprotonated to the carboxylate anion (-COO⁻), which is ionic and significantly more soluble in water.

Recommended Actions to Improve Solubility:

• Adjust the pH: Carefully increase the pH of your aqueous solution. As the pH rises above the compound's pKa, solubility will dramatically increase. Be mindful that extreme pH values (highly acidic or basic) can promote hydrolytic degradation.[3]

• Use Co-solvents: If adjusting the pH is not compatible with your experimental system, consider using a small percentage of a water-miscible organic co-solvent, such as DMSO or ethanol. Start with a low concentration (e.g., 1-5%) and increase only as necessary, as the co-solvent could impact your experimental model.

• Prepare a Concentrated Stock in an Organic Solvent: A common practice is to dissolve the compound at a high concentration in a pure organic solvent like DMSO and then perform a serial dilution into your aqueous experimental buffer. This often circumvents initial solubility challenges. Ensure the final concentration of the organic solvent is low enough not to affect your experiment.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the handling, storage, and analysis of 3-(2-Iodophenoxy)propanoic acid.

FAQ 1: What are the primary chemical degradation pathways for 3-(2-Iodophenoxy)propanoic acid?

Answer:

The structure of 3-(2-Iodophenoxy)propanoic acid suggests three primary pathways for degradation in solution, which can be triggered by factors like light, oxygen, pH, and temperature.[3][5]

• Photolytic Deiodination: This is often the most significant pathway for iodo-aromatic compounds.[4] Exposure to UV or even ambient light can provide the energy to cleave the C-I bond, resulting in 3-phenoxypropanoic acid and iodine radicals.

• Oxidative Degradation: The aromatic ring and ether linkage can be susceptible to attack by reactive oxygen species. This can lead to the formation of hydroxylated byproducts or even ring-opening under harsh conditions. This process is often indicated by solution discoloration.[1][2]

• Hydrolysis (under extreme pH): While the ether bond is generally stable, the entire molecule can be forced to degrade under extreme pH and temperature conditions. The propanoic acid side chain itself is generally stable to hydrolysis.[9]

Caption: Potential degradation pathways for 3-(2-Iodophenoxy)propanoic acid.

FAQ 2: What are the optimal storage conditions for solutions of this compound?

Answer:

To maximize the shelf-life of your solutions, stringent control over environmental factors is necessary. The following table summarizes the recommended storage conditions based on the compound's chemical liabilities.

Table 1: Recommended Storage Conditions for 3-(2-Iodophenoxy)propanoic Acid Solutions

Parameter	Recommended Condition	Rationale & Key References
Temperature	-20°C to -80°C (Long-term) 2-8°C (Short-term, < 1 week)	Lowering the temperature significantly reduces the rate of all chemical degradation reactions, following Arrhenius kinetics.[3][5][6]
Light	Store in darkness (Use amber vials or foil wrap)	Prevents photolytic cleavage of the carbon-iodine bond, a primary degradation pathway.[1][3][4]
Atmosphere	Inert Gas Overlay (Argon or Nitrogen)	Minimizes contact with atmospheric oxygen, thereby preventing oxidative degradation of the phenoxy moiety.[1][3]

| pH | Buffered, Mildly Acidic to Neutral (pH 5-7) | Provides a balance between maintaining the solubility of the carboxylate form and avoiding harsh acidic or basic conditions that could promote degradation. The optimal pH should be experimentally determined.[3][7] |

FAQ 3: How can I design an experiment to formally assess the stability of my specific formulation?

Answer:

A forced degradation study (or stress testing) is the standard approach to rapidly assess the stability of a drug substance. This involves subjecting the compound in your specific solution to exaggerated conditions to predict its long-term stability and identify potential degradation products.

Below is a generalized workflow. You must use a validated, stability-indicating analytical method (like HPLC) to quantify the parent compound at each time point.

Caption: Experimental workflow for a forced degradation (stress testing) study.

Experimental Protocol: Forced Degradation Study

• Preparation: Prepare a solution of 3-(2-Iodophenoxy)propanoic acid in your desired solvent/buffer at a known concentration (e.g., 1 mg/mL).

• Initial Analysis (T=0): Immediately analyze an aliquot of this solution using a validated HPLC method to establish the initial purity and peak area of the parent compound.

• Stress Conditions: Aliquot the solution into separate, appropriate containers for each stress condition:

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl.

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH.

  • Oxidation: Add an equal volume of 3% hydrogen peroxide.

  • Thermal: Store the sample in an oven at 60°C, protected from light.

  • Photostability: Expose the sample to a calibrated light source according to ICH Q1B guidelines. Keep a control sample wrapped in foil at the same temperature.

• Time Points: Store all samples at room temperature (unless otherwise specified) and draw aliquots at predetermined time points (e.g., 2, 4, 8, 24, 48 hours). Neutralize the acid and base samples before injection if necessary.

• Analysis: Analyze each aliquot by HPLC.

• Data Interpretation: Calculate the percentage of the parent compound remaining by comparing its peak area to the T=0 sample. Significant degradation is often considered to be a loss of 5-20%. Look for the appearance of new peaks, which represent degradation products.

FAQ 4: What is the best analytical technique to monitor the stability of 3-(2-Iodophenoxy)propanoic acid?

Answer:

The gold standard for monitoring the stability of small molecules in the pharmaceutical industry is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection .

• Why it's authoritative:

  • Separation Power: A well-developed HPLC method can separate the parent compound from its degradation products and any other impurities.[1] This is what makes it a "stability-indicating" method.

  • Quantification: With proper calibration, HPLC provides precise and accurate quantification of the parent compound, allowing you to determine the exact rate and extent of degradation.

  • Versatility: The method can be adapted to various sample matrices. A common starting point would be a C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer at a controlled pH) and an organic solvent like acetonitrile or methanol.

• For Identification of Unknowns: If significant degradation occurs and you need to identify the new peaks, Liquid Chromatography-Mass Spectrometry (LC-MS) is the ideal technique. It couples the separation power of HPLC with the mass-analyzing capability of a mass spectrometer, providing the molecular weights of the degradation products, which is crucial for structural elucidation.

References

• PubMed. (n.d.). Factors affecting the stability of drugs and drug metabolites in biological matrices.
• BenchChem. (2025). Preventing degradation of 3-(2-Iodophenylamino)propanoic acid in solution.
• National Institutes of Health (NIH). (n.d.). Occurrence and transformation of phenoxy acids in aquatic environment and photochemical methods of their removal: a review.
• Unknown Source. (2025). Top 5 Factors Affecting Chemical Stability.
• PubMed. (2015). Adsorption and degradation of phenoxyalkanoic acid herbicides in soils: A review.
• SciELO. (n.d.). Kinetics of the thermal degradation of phenolic compounds from achiote leaves (Bixa orellana L.) and its effect on the antioxidant activity.
• BenchChem. (2025). Stability testing of 3-(2-Iodophenylamino)propanoic acid under different conditions.
• ResearchGate. (n.d.). Effect of system pH on partition coefficient (K) of carboxylic acids...
• PubChem. (n.d.). Propionic Acid.
• Royal Society of Chemistry. (n.d.). Photochemistry of aromatic compounds.
• National Institutes of Health (NIH). (n.d.). pH‐Dependent Protonation of Surface Carboxylate Groups in PsbO Enables Local Buffering and Triggers Structural Changes.

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• 3. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. pH‐Dependent Protonation of Surface Carboxylate Groups in PsbO Enables Local Buffering and Triggers Structural Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Propionic Acid | CH3CH2COOH | CID 1032 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Preventing De-iodination During Subsequent Reaction Steps

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging issue of unintended de-iodination during synthetic reactions. Aryl and vinyl iodides are prized substrates in cross-coupling reactions due to their high reactivity. However, this same reactivity can lead to the undesired loss of the iodine atom, resulting in hydrodeiodination and the formation of byproducts that complicate purification and reduce yields.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose, understand, and, most importantly, prevent de-iodination in your critical reaction steps.

Troubleshooting Guide: Addressing De-iodination in Real-Time

This section is structured in a problem/solution format to directly address issues you may be facing in the lab.

Scenario 1: Significant De-iodination Observed in a Suzuki-Miyaura Coupling

Problem: "I'm performing a Suzuki-Miyaura coupling with an electron-rich aryl iodide, and I'm seeing a significant amount of the corresponding arene byproduct. How can I fix this?"

Root Cause Analysis: De-iodination, or hydrodehalogenation, in palladium-catalyzed cross-coupling reactions is often a result of side reactions within the catalytic cycle.[1] For Suzuki-Miyaura reactions, this can be particularly problematic with electron-rich aryl iodides, which can make the oxidative addition step less favorable.[2] The key is to promote the desired cross-coupling pathway over the undesired reductive elimination that leads to the de-iodinated product.

Solutions:

• Ligand Selection is Crucial: The choice of phosphine ligand can dramatically influence the outcome.

  • Use Bulky, Electron-Rich Ligands: Ligands like those developed by Buchwald (e.g., XPhos, SPhos) are designed to accelerate the reductive elimination step that forms the desired C-C bond, thereby outcompeting the de-iodination pathway.

  • Avoid Excess Triphenylphosphine (PPh₃): While classic, an excess of PPh₃ can sometimes lead to inefficient turnover of the palladium catalyst with aryl iodides, especially at lower temperatures, which can indirectly favor side reactions.[3]

• Base and Solvent Optimization:

  • Weaker Bases: Strong bases can sometimes promote protonolysis of the boronic acid or contribute to other side reactions. Consider switching from a strong base like NaOH to a milder one like K₃PO₄ or Cs₂CO₃.

  • Anhydrous Conditions with a Controlled Amount of Water: For couplings using bases like K₃PO₄, a small amount of water is often necessary for the reaction to proceed efficiently.[2] However, excess water can lead to protodeborylation of the boronic acid, which can indirectly contribute to de-iodination of the starting material.

• Temperature Control:

  • Lower the Reaction Temperature: Elevated temperatures can accelerate the rate of de-iodination.[4][5] If your desired coupling is sluggish at lower temperatures, a more active catalyst system (ligand and palladium precursor) is a better solution than simply increasing the heat.

Scenario 2: De-iodination During a Sonogashira Coupling

Problem: "My Sonogashira coupling of a terminal alkyne with a vinyl iodide is giving me a mixture of the desired product and the de-iodinated starting material. What's going on?"

Root Cause Analysis: In Sonogashira couplings, de-iodination can occur through several mechanisms. One common issue is the formation of a palladium-hydride species, which can then react with the vinyl iodide in a reductive process. Additionally, homocoupling of the alkyne (Glaser coupling) is a competing side reaction that can be promoted by the copper(I) co-catalyst in the presence of oxygen.[6][7]

Solutions:

• Rigorous Exclusion of Air:

  • Degassing is Non-Negotiable: Thoroughly degas your solvent and reaction mixture using techniques like freeze-pump-thaw or by bubbling argon or nitrogen through the solvent for an extended period. Oxygen can promote the formation of palladium black and other inactive species, leading to side reactions.[7]

  • Maintain an Inert Atmosphere: Use Schlenk techniques or a glovebox to ensure the reaction remains under an inert atmosphere throughout.

• Copper-Free Conditions:

  • Consider a Copper-Free Protocol: The copper co-catalyst, while often beneficial, can also promote undesirable side reactions.[6] There are numerous well-established copper-free Sonogashira protocols that can mitigate de-iodination.

• Choice of Base and Solvent:

  • Amine Base as Solvent: For some substrates, using the amine base (e.g., triethylamine or diisopropylamine) as the solvent can be beneficial.

  • Avoid Protic Solvents if Possible: While some modern protocols use aqueous media, traditional Sonogashira couplings perform best in anhydrous, aprotic solvents like THF or DMF.

Frequently Asked Questions (FAQs) on Preventing De-iodination

Q1: What is the general mechanism of de-iodination in palladium-catalyzed reactions?

A1: De-iodination, or more broadly, hydrodehalogenation, in the context of palladium catalysis often proceeds through the formation of a palladium-hydride (Pd-H) species. This can occur via several pathways, including the reaction of the palladium catalyst with trace amounts of water, alcohols, or amines in the reaction mixture. Once formed, the Pd-H species can undergo oxidative addition to the aryl or vinyl iodide, followed by reductive elimination to yield the de-iodinated product and regenerate a palladium(0) species that can re-enter the catalytic cycle.[8] In some cases, β-hydride elimination from an alkyl group on a coupling partner can also be a source of the Pd-H species.[1]

Diagram: Generalized Catalytic Cycle for De-iodination

Caption: Competing pathways in Pd-catalysis leading to desired product vs. de-iodination.

Q2: Are certain types of aryl iodides more prone to de-iodination?

A2: Yes, the electronic nature of the aryl iodide plays a significant role.

• Electron-Rich Aryl Iodides: These substrates can be more susceptible to de-iodination. The electron-donating groups on the aromatic ring can make the carbon-iodine bond stronger and the oxidative addition step of the desired cross-coupling reaction slower. This can provide a larger window of opportunity for competing side reactions like hydrodehalogenation.[2]

• Sterically Hindered Aryl Iodides: Substrates with bulky groups ortho to the iodine atom can also be challenging. The steric hindrance can disfavor the approach of the coupling partner during the transmetalation step, again allowing more time for side reactions to occur.

Q3: How does the choice of palladium precursor affect de-iodination?

A3: The palladium precursor itself is generally less critical than the ligand, as most Pd(II) precursors are reduced in situ to the active Pd(0) species. However, the stability of the resulting catalytic species is key. Precursors that lead to the formation of palladium black (colloidal palladium) are undesirable, as this heterogeneous form of palladium is often less selective and can promote various side reactions, including de-iodination. Using well-defined palladium pre-catalysts that incorporate a stabilizing ligand can often lead to more reproducible and cleaner reactions.

Q4: Can additives be used to suppress de-iodination?

A4: While not a universal solution, certain additives have been reported to mitigate de-iodination in specific contexts. For example, in some C-N cross-coupling reactions, the iodide salt byproduct can be inhibitory; in such cases, additives that precipitate the iodide can be beneficial.[9] However, a more general strategy is to focus on optimizing the primary reaction parameters (ligand, base, solvent, temperature) to favor the desired reaction pathway.

Q5: Are there alternative reaction technologies that can help avoid de-iodination?

A5: Yes, for particularly sensitive substrates, exploring alternative activation methods can be a fruitful strategy.

• Photocatalysis: Visible-light photocatalysis offers a mechanistically distinct approach to forming C-C and C-N bonds.[10] These reactions often proceed through radical intermediates and can sometimes be performed under milder conditions than traditional palladium catalysis, potentially avoiding the reaction conditions that lead to de-iodination.[10][11][12]

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling with a De-iodination-Prone Aryl Iodide

This protocol is a starting point and may require further optimization for your specific substrate.

• Reagent Preparation:

  • In a glovebox, add the aryl iodide (1.0 equiv), boronic acid (1.2-1.5 equiv), K₃PO₄ (2.0-3.0 equiv, finely ground), and a palladium pre-catalyst/ligand system (e.g., Pd₂(dba)₃ (1-2 mol%) and XPhos (2-4 mol%)) to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Solvent Addition:

  • Add anhydrous, degassed solvent (e.g., dioxane or toluene, to a concentration of 0.1-0.2 M).

• Reaction Execution:

  • Seal the reaction vessel and remove it from the glovebox.

  • Place the vessel in a pre-heated oil bath at a moderate temperature (e.g., 80 °C).

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Table 1: Comparison of Reaction Parameters for Mitigating De-iodination

Parameter	Standard Conditions (Prone to De-iodination)	Optimized Conditions (Suppresses De-iodination)	Rationale for Optimization
Ligand	PPh₃	Buchwald-type (e.g., XPhos, SPhos)	Bulky, electron-rich ligands accelerate reductive elimination of the desired product.
Base	NaOH, Na₂CO₃	K₃PO₄, Cs₂CO₃	Milder bases can reduce the likelihood of side reactions.
Temperature	>100 °C	60-80 °C	Lower temperatures disfavor the de-iodination pathway.[4]
Atmosphere	Inert (N₂ or Ar)	Rigorously Degassed and Inert	Minimizes oxygen which can degrade the catalyst and promote side reactions.[7]

Logical Workflow for Troubleshooting De-iodination

Caption: A step-by-step decision tree for addressing de-iodination issues.

References

• Fors, B. P., & Buchwald, S. L. (2009). An efficient process for pd-catalyzed C-N cross-coupling reactions of aryl iodides: insight into controlling factors. Journal of the American Chemical Society, 131(36), 12892–12893. Available at: [Link]

• Hundertmark, T., Littke, A. F., Buchwald, S. L., & Fu, G. C. (2000). Pd(PhCN)2Cl2/P(t-Bu)3: A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature. Organic Letters, 2(12), 1729–1731. Available at: [Link]

• Al-Zoubi, R. M. (2021). Sonogashira coupling. In Name of the Book if applicable. IntechOpen. Available at: [Link]

• Checca, C. A. (n.d.). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at: [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. In Wikipedia. Available at: [Link]

• Smith, J. D., et al. (2023). Nuances in fundamental Suzuki−Miyaura cross-couplings employing [Pd(PPh3)4]: poor reactivity of aryl Iodides at lower temperatures. Organometallics, 42(11), 1146–1155. Available at: [Link]

• Maji, M., & Ganguly, B. (2021). Visible-Light Photocatalytic Reduction of Aryl Halides as a Source of Aryl Radicals. Molecules, 27(16), 5364. Available at: [Link]

• Grushin, V. V. (2010). Catalytic Hydrodehalogenation Reactions. Science of Synthesis, 1, 355-385. Available at: [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Available at: [Link]

• Wikipedia. (2023). Sonogashira coupling. In Wikipedia. Available at: [Link]

• Various Authors. (n.d.). Diagnosing issues with a failed Suzuki coupling? Reddit. Available at: [Link]

• California State Science Fair. (2016). Reaction Rates: Does Temperature Affect the Iodine Clock Reaction? Available at: [Link]

• University of Colorado Boulder. (n.d.). Effect of Concentration and Temperature on Rates – Iodine Clock. Available at: [Link]

• YouTube. (2021). IODINE CLOCK REACTION. Available at: [Link]

• The Effect of Temperature and Concentration on Reaction Rate. (n.d.). Available at: [Link]

• Mitu, F. A., et al. (2023). Investigation of the effects of heat and light on iodine content of packaged and open salt brands collected from Jimma town. PLoS ONE, 18(9), e0289136. Available at: [Link]

• Various Authors. (n.d.). Struggling to make a sonogashira coupling reaction happen. Reddit. Available at: [Link]

• Akbari-Adergani, B., et al. (2018). Photocatalytic degradation of polycyclic aromatic hydrocarbons under visible light irradiation in water using TiO2/MgO nanocomposites. Applied Water Science, 8, 178. Available at: [Link]

• Muthu, T., & Tripathy, D. (2022). Current Developments in the Effective Removal of Environmental Pollutants through Photocatalytic Degradation Using Nanomaterials. Nanomaterials, 12(17), 3045. Available at: [Link]

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• 4. Investigation of the effects of heat and light on iodine content of packaged and open salt brands collected from Jimma town - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cerritos.edu [cerritos.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. An efficient process for pd-catalyzed C-N cross-coupling reactions of aryl iodides: insight into controlling factors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Bromo- vs. Iodo-Phenoxypropanoic Acids: Biological Effects and Mechanistic Insights

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Halogenation is a cornerstone of medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic properties of bioactive molecules. Within the diverse class of phenoxypropanoic acids, the substitution of different halogens onto the aromatic ring can dramatically alter their biological effects. This guide provides a comparative analysis of bromo- and iodo-phenoxypropanoic acids, offering insights into their structure-activity relationships, potential therapeutic applications, and the underlying molecular mechanisms. While direct comparative studies are limited, this document synthesizes findings from research on related halogenated compounds to provide a predictive framework for their biological activities.

Chemical Structures and Physicochemical Properties

The core structure of phenoxypropanoic acid consists of a phenyl ring linked to a propanoic acid moiety via an ether bond. The introduction of a bromine or iodine atom onto the phenyl ring significantly modifies the molecule's size, lipophilicity, and electronic distribution.

Feature	Bromo-Phenoxypropanoic Acid	Iodo-Phenoxypropanoic Acid	Implication for Biological Activity
Halogen	Bromine (Br)	Iodine (I)	Differences in size, electronegativity, and polarizability.
Van der Waals Radius	~1.85 Å	~1.98 Å	Iodine's larger size can lead to greater steric interactions with biological targets.
Electronegativity (Pauling Scale)	2.96	2.66	Bromine is more electronegative, leading to a stronger inductive electron-withdrawing effect.
Polarizability	Higher than Chlorine	Higher than Bromine	Increased polarizability of iodine can enhance van der Waals interactions and potentially improve binding affinity.
Lipophilicity (LogP contribution)	Generally increases lipophilicity	Generally increases lipophilicity more than bromine	This can affect membrane permeability, protein binding, and metabolic stability.

These fundamental differences in physicochemical properties are anticipated to translate into distinct biological activities, influencing everything from receptor binding to metabolic fate.

Comparative Biological Effects: A Predictive Overview

Based on structure-activity relationship (SAR) studies of various halogenated compounds, we can extrapolate potential differences in the biological effects of bromo- and iodo-phenoxypropanoic acids.

Peroxisome Proliferator-Activated Receptor (PPARγ) Agonism

Phenoxypropanoic acids are structurally similar to known PPARγ agonists. PPARγ is a nuclear receptor that plays a crucial role in lipid metabolism, inflammation, and insulin sensitivity.[1][2]

• Bromo-Derivatives: The higher electronegativity of bromine could lead to specific electronic interactions within the PPARγ ligand-binding pocket, potentially influencing agonist activity.

• Iodo-Derivatives: The larger size and greater polarizability of iodine may promote stronger van der Waals and hydrophobic interactions with the receptor, which could result in higher binding affinity and potency. Some studies on other scaffolds have shown that iodinated compounds can be potent PPARγ agonists.

Hypothetical Signaling Pathway: PPARγ Activation

Caption: Proposed PPARγ signaling pathway for halogenated phenoxypropanoic acids.

Antimicrobial Activity

Halogenated phenols and their derivatives have long been recognized for their antimicrobial properties. The nature of the halogen can significantly impact the spectrum and potency of this activity.

• Bromo-Derivatives: Brominated compounds often exhibit broad-spectrum antimicrobial activity. The mechanism is thought to involve disruption of cell membranes and inhibition of essential enzymes.

• Iodo-Derivatives: Iodinated compounds are also known for their antimicrobial effects. In some cases, iodo-derivatives have shown superior activity compared to their bromo-counterparts against certain bacterial and fungal strains.[3]

Herbicidal Activity

Aryloxyphenoxypropionates are a well-established class of herbicides that inhibit the acetyl-CoA carboxylase (ACCase) enzyme in grasses.[4] The herbicidal activity of halogenated phenoxypropanoic acids is a strong possibility.

• Bromo- and Iodo-Derivatives: The presence and position of the halogen on the phenyl ring are critical for herbicidal efficacy. It is plausible that both bromo- and iodo-substituents could confer herbicidal properties, with the specific halogen influencing the spectrum of susceptible weed species and the overall potency. The larger size of iodine might lead to different interactions within the ACCase active site compared to bromine.

Experimental Protocols

To empirically determine and compare the biological effects of bromo- and iodo-phenoxypropanoic acids, the following experimental workflows are recommended.

Protocol 1: In Vitro PPARγ Activation Assay

This protocol is designed to assess the ability of the compounds to activate the PPARγ receptor.

1. Cell Culture and Transfection:

• Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate media.
• Co-transfect the cells with a PPARγ expression vector and a reporter plasmid containing a PPAR response element (PPRE) upstream of a luciferase gene.

2. Compound Treatment:

• Plate the transfected cells in a 96-well plate.
• Treat the cells with varying concentrations of the bromo- and iodo-phenoxypropanoic acids (e.g., from 0.01 µM to 100 µM) for 24 hours. Include a known PPARγ agonist (e.g., rosiglitazone) as a positive control and a vehicle control (e.g., DMSO).

3. Luciferase Assay:

• After incubation, lyse the cells and measure the luciferase activity using a luminometer.
• Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency.

4. Data Analysis:

• Plot the normalized luciferase activity against the compound concentration.
• Determine the EC50 (half-maximal effective concentration) for each compound to quantify its potency as a PPARγ agonist.

Workflow Diagram: PPARγ Activation Assay

Caption: Step-by-step workflow for the in vitro PPARγ activation assay.

Protocol 2: Antimicrobial Susceptibility Testing

This protocol determines the minimum inhibitory concentration (MIC) of the compounds against various microorganisms.

1. Microorganism Preparation:

• Culture selected bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains in appropriate broth media to achieve a standardized inoculum density.

2. Microdilution Assay:

• In a 96-well microtiter plate, prepare two-fold serial dilutions of the bromo- and iodo-phenoxypropanoic acids in the appropriate broth.
• Inoculate each well with the standardized microbial suspension.
• Include positive controls (known antibiotics/antifungals) and negative controls (no compound).

3. Incubation:

• Incubate the plates at the optimal temperature for the growth of the microorganisms (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

4. MIC Determination:

• Visually inspect the plates for microbial growth (turbidity).
• The MIC is the lowest concentration of the compound that completely inhibits visible growth.
• Optionally, a viability stain (e.g., resazurin) can be used for a colorimetric readout.[5]

Conclusion and Future Directions

The substitution of bromine versus iodine on the phenoxypropanoic acid scaffold is predicted to have a significant impact on their biological activities. While iodo-derivatives may exhibit enhanced PPARγ agonism due to their larger size and polarizability, the antimicrobial and herbicidal activities of both bromo- and iodo-compounds warrant empirical investigation. The experimental protocols outlined in this guide provide a robust framework for elucidating these differences.

Future research should focus on synthesizing a focused library of bromo- and iodo-phenoxypropanoic acids with varying substitution patterns to conduct direct, head-to-head comparisons. Such studies will be invaluable for understanding the nuanced structure-activity relationships and for guiding the development of novel therapeutic agents or agrochemicals.

References

• Synthesis and Biological Evaluation of Newly Synthesized Flavones. (URL not provided)

• Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 213–226. [Link]

• Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer. PubMed. [Link]

• Design, Synthesis, Mode of Action and Herbicidal Evaluation of Quinazolin-4(3H)-one Derivatives Based on Aryloxyphenoxypropionate Motif. MDPI. [Link]

• Synthesis and biological evaluation of C-2 halogenated analogs of salvinorin A. Bioorganic & Medicinal Chemistry Letters, 22(13), 4349–4352. [Link]

• Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models. MDPI. [Link]

• A colorimetric assay for steady-state analyses of iodo- and bromoperoxidase activities. Analytical Biochemistry, 379(1), 1–7. [Link]

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Applied Microbiology, 134(12), lxad283. [Link]

• Comparing the effect of benzoic acid and cinnamic acid hydroxyl derivatives on polyphenol oxidase: activity, action mechanism, and molecular docking. Journal of the Science of Food and Agriculture, 101(11), 4681–4689. [Link]

• Review of the Structural and Dynamic Mechanisms of PPARγ Partial Agonism. International Journal of Molecular Sciences, 16(7), 16059–16082. [Link]

• Peroxisome proliferator-activated receptor gamma (PPARgamma): Is the genomic activity the only answer?. Steroids, 75(1), 1–11. [Link]

• Herbicidal activity and bioactive components of Brucea javanica (L.) Merr. residue. Arabian Journal of Chemistry, 14(9), 103348. [Link]

• Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review. Planta Medica, 79(11), 952–964. [Link]

• Herbicidal activity and bioactive components of Brucea Javanica (L.) Merr. residue. Heliyon, 7(5), e07020. [Link]

• Structural insight into PPARgamma activation through covalent modification with endogenous fatty acids. The Journal of Biological Chemistry, 284(2), 968–976. [Link]

• Mechanisms of anti-inflammatory and neuroprotective actions of PPAR-gamma agonists. Frontiers in Bioscience, 12, 2924–2933. [Link]

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• 3. Synthesis and Biological Evaluation of Newly Synthesized Flavones – Oriental Journal of Chemistry [orientjchem.org]
• 4. Design, Synthesis, Mode of Action and Herbicidal Evaluation of Quinazolin-4(3H)-one Derivatives Based on Aryloxyphenoxypropionate Motif [mdpi.com]
• 5. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Biological Target Validation of 3-(2-Iodophenoxy)propanoic Acid: A Comparative Approach

For Immediate Release to the Scientific Community

In the dynamic field of drug discovery, the rigorous validation of a compound's biological target is a cornerstone of successful therapeutic development. This guide provides an in-depth, technical comparison of methodologies for validating the molecular target of 3-(2-Iodophenoxy)propanoic acid. As a member of the aryl propionic acid class of molecules, which are known for a wide array of biological activities including anti-inflammatory, analgesic, anticancer, and antioxidant effects, pinpointing its precise mechanism of action is paramount.[1][2] This document serves as a crucial resource for researchers, scientists, and drug development professionals dedicated to the robust confirmation of drug-target interactions.

Introduction: The Enigma of 3-(2-Iodophenoxy)propanoic Acid's Target

3-(2-Iodophenoxy)propanoic acid is a synthetic small molecule with therapeutic potential, yet its specific biological target remains to be definitively identified. While its structural analogs have been explored for various activities, including the antagonism of the EP3 receptor, the precise protein interaction that mediates the effects of this particular compound requires empirical validation.[3][4] This guide will navigate the critical subsequent phases of drug discovery: confirming a putative target and demonstrating that engagement with this target elicits a measurable, functional cellular response.

The Multi-pronged Strategy of Target Validation

Target validation is a comprehensive process that requires the convergence of evidence from multiple, independent experimental approaches. A high degree of confidence in a drug-target interaction is only achieved when direct binding, functional modulation, and cellular engagement are all demonstrated. The following sections will compare and contrast the key methodologies in each of these domains.

Confirming the Physical Interaction: Direct Binding Assays

The foundational step in target validation is to demonstrate a direct, physical interaction between 3-(2-Iodophenoxy)propanoic acid and its putative target protein. In vitro assays are instrumental in this initial phase, offering a controlled environment to quantify the binding affinity and kinetics.[5][6][7]

Table 1: Comparative Analysis of Key Direct Binding Assays

Assay	Principle	Key Data Output	Throughput	Sample Consumption	Noteworthy Considerations
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to an immobilized target.	KD (equilibrium constant), ka (association rate), kd (dissociation rate)	Medium-High	Low	Label-free, real-time kinetics.
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during a binding event.	KD, ΔH (enthalpy), ΔS (entropy), Stoichiometry (n)	Low	High	Gold standard for thermodynamic characterization.
Microscale Thermophoresis (MST)	Measures the change in molecular movement in a temperature gradient upon binding.	KD	High	Very Low	Tolerant of complex biological matrices.

In-Depth Protocol: Surface Plasmon Resonance (SPR) for Binding Kinetics Analysis

• Chip Preparation: The purified, putative target protein is immobilized on a sensor chip surface (e.g., CM5) via amine coupling.

• Analyte Preparation: A concentration series of 3-(2-Iodophenoxy)propanoic acid is prepared in a suitable running buffer (e.g., HBS-EP+).

• Interaction Analysis: The different concentrations of the compound are injected sequentially over the immobilized target protein. A reference flow cell is used for background subtraction.

• Data Interpretation: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir) to calculate the kinetic parameters (ka, kd) and the equilibrium dissociation constant (KD).

Demonstrating a Functional Consequence: Cellular and Biochemical Assays

Evidence of direct binding must be complemented by data showing that this interaction leads to a functional change in the target's activity. The choice of assay is contingent on the nature of the putative target.

Enzymatic Assays: If the target is an enzyme, the inhibitory or activating effect of 3-(2-Iodophenoxy)propanoic acid on its catalytic activity is a primary readout.

Reporter Gene Assays: For targets involved in signal transduction, a reporter gene under the control of a responsive promoter can quantify the downstream effects of target modulation.

Phenotypic Assays: These assays measure a global cellular response, such as proliferation, apoptosis, or changes in morphology, providing a broader biological context for the compound's activity.

Illustrative Workflow: Reporter Gene Assay for a Signaling Pathway

Caption: A typical timeline for a cell-based reporter gene experiment.

Verifying Target Engagement in a Cellular Milieu

A critical step is to confirm that the compound engages its target within the complex environment of a living cell.[8][9] Target engagement assays provide this crucial piece of evidence, bridging the gap between in vitro binding and cellular function.[10]

Cellular Thermal Shift Assay (CETSA): This powerful technique is based on the principle that a protein's thermal stability increases upon ligand binding.[11] Cells are treated with the compound, subjected to a heat challenge, and the amount of soluble target protein remaining is quantified. A shift in the melting curve of the protein in the presence of the compound is indicative of target engagement.

Conceptual Diagram: The Principle of CETSA

Caption: Ligand binding stabilizes the target protein against heat-induced denaturation in CETSA.

Integrating the Evidence for Confident Target Validation

• Quantitative biophysical data (e.g., from SPR or ITC) demonstrating a direct and specific interaction with the putative target.

• Biochemical or cell-based functional data showing that this interaction modulates the target's activity in a dose-dependent manner.

• Direct evidence of target engagement in a cellular context (e.g., from CETSA) , confirming that the compound reaches and binds to its target in a native biological system.

By systematically applying this multi-faceted validation strategy, researchers can build a robust and defensible model for the mechanism of action of 3-(2-Iodophenoxy)propanoic acid, paving the way for its further development as a potential therapeutic agent.

References

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• Asada, M., et al. (2010). 3-(2-Aminocarbonylphenyl)propanoic acid analogs as potent and selective EP3 receptor antagonists. Part 3: Synthesis, metabolic stability, and biological evaluation of optically active analogs. Bioorganic & Medicinal Chemistry, 18(9), 3212-23.
• BenchChem. (2025). Independent verification of the biological activity of 3-(2-Iodophenylamino)propanoic acid.
• Asada, M., et al. (2010). 3-(2-Aminocarbonylphenyl)propanoic Acid Analogs as Potent and Selective EP3 Receptor Antagonists. Part 1: Discovery and Exploration of the Carboxyamide Side Chain. Bioorganic & Medicinal Chemistry, 18(9), 3212-23.
• Visikol. (2023). The Importance of In Vitro Assays.
• Eurofins DiscoverX. (n.d.). Target Engagement Assays.
• Zhou, Y.-Y., et al. (2010). 3-(2-Fluoro-phen-oxy)propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 1), o121.
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• bioRxiv. (2022). Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery.
• MDPI. (2024). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties.
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A Comprehensive Guide to Cross-Reactivity Profiling of 3-(2-Iodophenoxy)propanoic Acid as a Putative BDH1 Inhibitor

This guide provides a detailed framework for assessing the selectivity of 3-(2-Iodophenoxy)propanoic acid, a novel small molecule with therapeutic potential, by characterizing its cross-reactivity profile. For the purpose of this illustrative guide, we will consider its primary hypothesized target to be D-beta-hydroxybutyrate dehydrogenase (BDH1), a key enzyme in ketone body metabolism.[1][2] The principles and methodologies outlined herein are broadly applicable to the selectivity profiling of other enzyme inhibitors.

The Imperative of Selectivity in Drug Development

The efficacy of a therapeutic agent is intrinsically linked to its specificity for its intended biological target. Off-target interactions can lead to a range of undesirable outcomes, from diminished potency to adverse side effects. Therefore, rigorous cross-reactivity and selectivity profiling is a cornerstone of modern drug discovery and development, ensuring a comprehensive understanding of a compound's biological footprint. This guide is designed for researchers, scientists, and drug development professionals to establish a robust, self-validating system for evaluating the selectivity of 3-(2-Iodophenoxy)propanoic acid.

Defining the Target and Rationale

Our primary target of interest is D-beta-hydroxybutyrate dehydrogenase (BDH1), a mitochondrial enzyme that catalyzes the reversible oxidation of D-beta-hydroxybutyrate to acetoacetate.[2] This reaction is central to ketone body metabolism, which plays a critical role in energy homeostasis, particularly during periods of fasting or in ketogenic states.[1] Dysregulation of ketone body metabolism has been implicated in various metabolic disorders, making BDH1 an attractive therapeutic target.[3][4][5]

The structural similarity of 3-(2-Iodophenoxy)propanoic acid to the natural substrate of BDH1, D-beta-hydroxybutyrate, provides a rational basis for its investigation as a potential inhibitor. The propanoic acid moiety is a common feature, while the iodophenoxy group offers a unique substitution for potential specific interactions within the enzyme's active site.

Designing the Cross-Reactivity Panel

A crucial step in selectivity profiling is the selection of a relevant panel of off-targets. For a putative BDH1 inhibitor, this panel should ideally include:

• Isoforms and Related Enzymes: While BDH1 is the primary enzyme of interest, the existence of other enzymes with similar substrate specificities should be considered. BDH2, for instance, is another 3-hydroxybutyrate dehydrogenase with distinct tissue distribution and physiological roles.

• Other Dehydrogenases: A broader panel of dehydrogenases will help to determine the specificity of the compound for the CH-OH oxidoreductase class of enzymes.[6] This could include lactate dehydrogenase (LDH), malate dehydrogenase (MDH), and glucose-6-phosphate dehydrogenase (G6PD).

• Structurally Unrelated "Promiscuous" Targets: It is also prudent to include a selection of targets known for their promiscuity in binding small molecules, such as certain cytochrome P450 enzymes (e.g., CYP3A4, CYP2D6) and the hERG channel, to identify potential liabilities early in development.

Table 1: Example Cross-Reactivity Panel for 3-(2-Iodophenoxy)propanoic acid

Target Class	Specific Enzyme	Rationale for Inclusion
Primary Target	BDH1 (Human, recombinant)	Hypothesized primary target.
Related Isoform	BDH2 (Human, recombinant)	Assess isoform selectivity.
Dehydrogenases	Lactate Dehydrogenase A (LDHA)	Common dehydrogenase, assess broader selectivity.
Malate Dehydrogenase 2 (MDH2)	Mitochondrial dehydrogenase, assess organelle-specific effects.
Glucose-6-Phosphate Dehydrogenase	Key enzyme in pentose phosphate pathway.
Promiscuous Targets	hERG	Critical for cardiac safety assessment.
Cytochrome P450 3A4 (CYP3A4)	Major drug-metabolizing enzyme.

Experimental Workflows and Protocols

A multi-tiered approach, combining biochemical and cell-based assays, is recommended for a comprehensive assessment of selectivity.

Biochemical Assays: Determining Potency and Selectivity

The initial phase of screening should involve in vitro enzymatic assays to determine the half-maximal inhibitory concentration (IC50) of 3-(2-Iodophenoxy)propanoic acid against the primary target and the cross-reactivity panel.

Caption: Workflow for biochemical IC50 determination.

This protocol is designed to measure the NADH produced during the BDH1-catalyzed oxidation of D-beta-hydroxybutyrate.

• Reagent Preparation:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.5, 200 mM KCl, 1 mM EDTA.

  • Enzyme Solution: Recombinant human BDH1 diluted in assay buffer to the final desired concentration (e.g., 5 µg/mL).

  • Substrate Solution: D-beta-hydroxybutyrate sodium salt at a concentration equal to its Km value in assay buffer.

  • Cofactor Solution: NAD+ at a saturating concentration (e.g., 2 mM) in assay buffer.

  • Test Compound: 3-(2-Iodophenoxy)propanoic acid serially diluted in DMSO, then further diluted in assay buffer.

• Assay Procedure (384-well plate format):

  • Add 5 µL of serially diluted test compound or vehicle (DMSO) to appropriate wells.

  • Add 20 µL of enzyme solution to all wells.

  • Incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

  • Initiate the reaction by adding 25 µL of a pre-mixed substrate and cofactor solution.

  • Immediately begin kinetic reading of absorbance at 340 nm every 30 seconds for 15 minutes using a plate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the kinetic read.

  • Plot the percentage of inhibition versus the log of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Assays: Assessing Functional Selectivity

While biochemical assays are essential for determining direct enzyme inhibition, cell-based assays provide a more physiologically relevant context to assess the compound's functional selectivity and potential off-target effects in a cellular environment.

This assay measures the impact of 3-(2-Iodophenoxy)propanoic acid on ketone body utilization in a relevant cell line (e.g., human hepatocytes or cardiomyocytes).

• Cell Culture:

  • Plate HepG2 cells (or another suitable cell line) in a 96-well plate and grow to confluence.

  • Prior to the assay, culture the cells in a glucose-deprived medium supplemented with 10 mM D-beta-hydroxybutyrate for 24 hours to induce reliance on ketone metabolism.

• Compound Treatment:

  • Treat the cells with various concentrations of 3-(2-Iodophenoxy)propanoic acid for a defined period (e.g., 4-6 hours).

• Metabolite Measurement:

  • Collect the cell culture supernatant.

  • Measure the concentration of acetoacetate in the supernatant using a commercially available colorimetric or fluorometric assay kit. A decrease in acetoacetate production would indicate inhibition of BDH1.

• Cytotoxicity Assessment:

  • Concurrently, assess cell viability using a standard method (e.g., MTT or CellTiter-Glo® assay) to ensure that the observed effects on metabolism are not due to general cytotoxicity.

Data Interpretation and Presentation

The results of the cross-reactivity studies should be summarized in a clear and concise manner to facilitate comparison and decision-making.

Table 2: Hypothetical Cross-Reactivity Data for 3-(2-Iodophenoxy)propanoic acid

Target	IC50 (µM)	Selectivity Index (vs. BDH1)
BDH1	0.15	1
BDH2	12.5	83
LDHA	> 100	> 667
MDH2	75.8	505
G6PD	> 100	> 667
hERG	> 50	> 333
CYP3A4	25.3	169

A high selectivity index (>>10-fold) for the primary target over off-targets is generally considered a favorable profile for a lead compound.

Signaling Pathway and Mechanism of Action

Visualizing the compound's place within the relevant biological pathway can aid in understanding its mechanism of action and potential downstream consequences.

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A Researcher's Guide to Evaluating the Efficacy of 3-(2-Iodophenoxy)propanoic Acid: A Comparative Framework for In Vitro and In Vivo Assessment

For researchers and drug development professionals, the journey from a novel chemical entity to a validated therapeutic candidate is paved with rigorous, multi-faceted evaluation. This guide provides a comprehensive framework for assessing the in vitro and in vivo efficacy of 3-(2-Iodophenoxy)propanoic acid, a compound of interest in metabolic research. While direct experimental data for this specific molecule is limited in the public domain, this document outlines a robust, self-validating experimental strategy. This approach is built upon established methodologies for analogous aryl propanoic acid derivatives and metabolic modulators, enabling a thorough investigation of its therapeutic potential.

The structural similarity of 3-(2-Iodophenoxy)propanoic acid to other known bioactive molecules, such as iopanoic acid, suggests a potential role in modulating metabolic pathways. Aryl propanoic acid derivatives are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer effects[1][2]. The introduction of an iodine atom to the phenyl ring may significantly influence its lipophilicity, metabolic stability, and target engagement[3]. This guide will therefore focus on a hypothesized mechanism of action related to the modulation of fatty acid metabolism and provide a clear roadmap for its experimental validation.

Hypothesized Mechanism of Action: Modulation of Fatty Acid Oxidation

The core hypothesis guiding this experimental framework is that 3-(2-Iodophenoxy)propanoic acid acts as a modulator of fatty acid oxidation (FAO). Dysregulation of FAO is implicated in a variety of metabolic diseases, including obesity, type 2 diabetes, and cardiovascular conditions[4]. Structurally related compounds have been shown to influence lipid metabolism[5][6]. Therefore, the following experimental plan is designed to rigorously test this hypothesis.

Signaling Pathway: Mitochondrial Fatty Acid β-Oxidation

The diagram below illustrates the key stages of mitochondrial fatty acid β-oxidation, a primary target for therapeutic intervention in metabolic diseases. This pathway is crucial for energy homeostasis, particularly in high-energy-demand tissues[7][8].

Caption: Mitochondrial fatty acid β-oxidation pathway.

In Vitro Efficacy Assessment

The initial phase of evaluation focuses on establishing the direct cellular and molecular effects of 3-(2-Iodophenoxy)propanoic acid. These assays are designed to provide a quantitative measure of its impact on fatty acid oxidation and to elucidate its mechanism of action at the enzymatic level.

Experimental Protocol 1: Cellular Fatty Acid Oxidation Assay

This protocol measures the rate of fatty acid oxidation in a cellular context, providing a direct assessment of the compound's bioactivity.

Objective: To quantify the effect of 3-(2-Iodophenoxy)propanoic acid on FAO in cultured cells.

Methodology:

• Cell Culture: Plate hepatocytes or myotubes in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight[9].

• Compound Treatment: Pre-incubate cells with varying concentrations of 3-(2-Iodophenoxy)propanoic acid for a specified duration. Include a known FAO inhibitor, such as etomoxir, as a positive control[10].

• Substrate Addition: Introduce a radiolabeled fatty acid substrate, such as [1-^14C]palmitic acid, complexed with BSA[10].

• Incubation: Incubate for a defined period to allow for cellular uptake and metabolism of the radiolabeled substrate.

• Measurement of FAO: Quantify the amount of radiolabeled CO2 or acid-soluble metabolites produced, which is directly proportional to the rate of FAO[10].

• Data Analysis: Normalize FAO rates to protein concentration and compare the effects of different compound concentrations to the vehicle control.

Experimental Workflow: In Vitro FAO Assay

Caption: Workflow for the cellular fatty acid oxidation assay.

Comparative Data: In Vitro Efficacy

The following table provides a template for summarizing the expected quantitative data from the in vitro assays.

Compound	Target Cell Line	IC50 (µM) for FAO Inhibition	Key Observations
3-(2-Iodophenoxy)propanoic acid	HepG2	To be determined
Etomoxir (Positive Control)	HepG2	Literature Value	Potent inhibition of CPT1
Vehicle Control	HepG2	N/A	Baseline FAO rate

In Vivo Efficacy Assessment

Following the demonstration of in vitro activity, the focus shifts to evaluating the efficacy of 3-(2-Iodophenoxy)propanoic acid in a living organism. This phase is critical for understanding the compound's pharmacokinetic and pharmacodynamic properties and its overall therapeutic potential.

Experimental Protocol 2: Evaluation in a Diet-Induced Obesity Mouse Model

This protocol uses a well-established animal model of metabolic disease to assess the in vivo effects of the compound.

Objective: To determine the effect of 3-(2-Iodophenoxy)propanoic acid on metabolic parameters in a diet-induced obese (DIO) mouse model.

Methodology:

• Animal Model: Utilize a mouse model of a fatty acid oxidation disorder, or induce obesity in wild-type mice by feeding a high-fat diet for a specified period[7][11].

• Compound Administration: Administer 3-(2-Iodophenoxy)propanoic acid to the treatment group via an appropriate route (e.g., oral gavage). Include a vehicle control group.

• Metabolic Monitoring: Regularly monitor key metabolic parameters, including body weight, food intake, and blood glucose levels.

• Glucose and Insulin Tolerance Tests: Perform glucose tolerance tests (GTT) and insulin tolerance tests (ITT) to assess glucose homeostasis and insulin sensitivity[6].

• Terminal Blood and Tissue Collection: At the end of the study, collect blood to measure plasma lipid profiles and inflammatory markers. Harvest tissues (liver, adipose, muscle) for histological analysis and gene expression studies.

Experimental Workflow: In Vivo Efficacy Study

Caption: Workflow for the in vivo efficacy study in a diet-induced obesity model.

Comparative Data: In Vivo Efficacy

The following table provides a template for summarizing the expected quantitative data from the in vivo study.

Parameter	Vehicle Control Group	3-(2-Iodophenoxy)propanoic acid Group	Statistical Significance (p-value)
Body Weight Change (%)	To be determined	To be determined
Fasting Blood Glucose (mg/dL)	To be determined	To be determined
Plasma Triglycerides (mg/dL)	To be determined	To be determined
Liver Weight (g)	To be determined	To be determined
Adipose Tissue Weight (g)	To be determined	To be determined

Conclusion and Future Directions

This guide provides a comprehensive and scientifically rigorous framework for the initial evaluation of 3-(2-Iodophenoxy)propanoic acid's in vitro and in vivo efficacy. By systematically addressing its potential to modulate fatty acid oxidation, researchers can generate the critical data necessary to validate its therapeutic potential. Positive outcomes from these studies would warrant further investigation into its detailed mechanism of action, safety profile, and potential for clinical development in the management of metabolic diseases. The self-validating nature of the proposed experimental workflows ensures that the generated data will be robust and reliable, providing a solid foundation for future research endeavors.

References

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• Cai, J., et al. (2019). 3-(4-Hydroxy-3-methoxyphenyl)propionic Acid Produced From 4-Hydroxy-3-methoxycinnamic Acid by Gut Microbiota Improves Host Metabolic Condition in Diet-Induced Obese Mice. Frontiers in Microbiology, 10, 986. Retrieved from [Link]

• Babcock, S. A., et al. (2024). A review of fatty acid oxidation disorder mouse models. Molecular Genetics and Metabolism, 142(1), 108351. Retrieved from [Link]

• Ferreira, D. M., et al. (2022). Mitochondrial Fatty Acid β-Oxidation Disorders: From Disease to Lipidomic Studies—A Critical Review. Metabolites, 12(3), 229. Retrieved from [Link]

• Nobs, S. P., et al. (2014). Assessment of fatty acid beta oxidation in cells and isolated mitochondria. Current Protocols in Toxicology, 60(1), 25.4.1-25.4.13. Retrieved from [Link]

• Creative Bioarray. (n.d.). Fatty Acid Oxidation Assay. Retrieved from [Link]

• Finck, B. N., et al. (2005). Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes. Journal of Visualized Experiments, (53), e2722. Retrieved from [Link]

• Vamecq, J., & Draye, J. P. (1989). Pathophysiology of peroxisomal beta-oxidation. Essays in biochemistry, 24, 115-215.

• Sim, W. K., et al. (2015). Mouse Models for Disorders of Mitochondrial Fatty Acid β-Oxidation. ILAR Journal, 54(3), 284-295. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(2-Iodophenoxy)propanoic Acid

Hazard Identification and Immediate Safety Precautions

3-(2-Iodophenoxy)propanoic acid is a halogenated organic compound that requires careful handling due to its potential health hazards. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazards[1]:

• Harmful if swallowed (Acute toxicity, oral)

• Causes skin irritation

• Causes serious eye damage

• May cause respiratory irritation

The structural components, an iodinated phenol derivative and a propanoic acid, suggest that it shares hazards with both phenols and halogenated organic acids. Phenols, for instance, are known to be corrosive and can be rapidly absorbed through the skin, potentially leading to systemic toxicity[2][3][4][5]. The presence of iodine, a halogen, places this compound in a specific category for waste management[6][7].

Immediate Actions in Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[4][8][9].

• Skin Contact: Remove all contaminated clothing and shoes immediately. Wash affected area with soap and plenty of water for at least 15 minutes. Rapid skin decontamination is critical[3][8][9]. Seek medical attention if irritation persists.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention[8].

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention[8].

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to minimize exposure risk. The following table outlines the minimum required PPE for handling 3-(2-Iodophenoxy)propanoic acid.

Body Part	Protection	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Protects against splashes that can cause serious eye damage.
Hands	Chemical-resistant gloves (e.g., Neoprene)	Prevents skin contact, which can cause irritation and absorption of the chemical.
Body	A lab coat or chemical-resistant apron	Protects against incidental contact and contamination of personal clothing[10].
Respiratory	Use in a well-ventilated area or under a fume hood	Minimizes the risk of inhaling vapors, which can cause respiratory irritation[11].

Spill Management Protocol

In the event of a spill, a swift and organized response is critical to mitigate hazards.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area. Ensure the area is well-ventilated, preferably within a chemical fume hood[9][11].

• Don Appropriate PPE: Before addressing the spill, don the full PPE as outlined in the table above.

• Contain the Spill: For liquid spills, use an inert absorbent material such as sand, vermiculite, or a commercial absorbent pad to contain the spill[11][12]. For solid spills, carefully sweep the material to avoid generating dust.

• Collect the Waste: Carefully place the absorbed material or swept solid into a designated, labeled hazardous waste container[11][13].

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of Contaminated Materials: All materials used for cleanup, including gloves and absorbent pads, must be disposed of as hazardous waste[9].

Waste Segregation and Collection: The Halogenated Waste Stream

Proper segregation of chemical waste is a cornerstone of laboratory safety and environmental responsibility. 3-(2-Iodophenoxy)propanoic acid is a halogenated organic compound due to the presence of iodine[6][7].

Causality of Segregation:

Halogenated and non-halogenated organic wastes are treated differently in the disposal process. Halogenated organic compounds require high-temperature incineration to ensure complete destruction and to prevent the formation of toxic byproducts[6][7]. Mixing halogenated waste with non-halogenated waste contaminates the entire batch, significantly increasing disposal costs and environmental impact[7][14].

Collection Procedure:

• Designated Waste Container: Use a clearly labeled, dedicated waste container for "Halogenated Organic Waste"[6][14].

• Chemical Identification: Ensure the container is labeled with the full chemical name: "3-(2-Iodophenoxy)propanoic acid" and the approximate quantity.

• Secure Storage: Keep the waste container tightly sealed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials[2][4][10].

• Avoid Mixing: Never mix 3-(2-Iodophenoxy)propanoic acid with other waste streams, especially non-halogenated organic waste, acids, or bases[15][16].

Disposal Protocol Workflow

The disposal of 3-(2-Iodophenoxy)propanoic acid must be handled by a licensed hazardous waste disposal service. It is the responsibility of the waste generator to ensure proper characterization and labeling of the waste[13].

Sources

• 1. 3-(2-iodophenyl)propanoic Acid | C9H9IO2 | CID 2736667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 4. ehs.berkeley.edu [ehs.berkeley.edu]
• 5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 6. bucknell.edu [bucknell.edu]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. fishersci.com [fishersci.com]
• 9. nipissingu.ca [nipissingu.ca]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. carlroth.com:443 [carlroth.com:443]
• 13. fishersci.ca [fishersci.ca]
• 14. 7.2 Organic Solvents [ehs.cornell.edu]
• 15. extapps.dec.ny.gov [extapps.dec.ny.gov]
• 16. ehs.oregonstate.edu [ehs.oregonstate.edu]